3-(3,4-Dimethoxyphenyl)-5-{1-[(3-fluorophenyl)acetyl]pyrrolidin-2-yl}-1,2,4-oxadiazole

• IUPAC Name: 1-[2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-2-(3-fluorophenyl)ethanone
• InChI: InChI=1S/C22H22FN3O4/c1-28-18-9-8-15(13-19(18)29-2)21-24-22(30-25-21)17-7-4-10-26(17)20(27)12-14-5-3-6-16(23)11-14/h3,5-6,8-9,11,13,17H,4,7,10,12H2,1-2H3
• InChI Key: ZXQLPVZTAOMGBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3CCCN3C(=O)CC4=CC(=CC=C4)F)OC
• Molecular Formula: C22H22FN3O4
• Molecular Weight: 411.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, a 1,2,4-oxadiazole ring, and phenyl rings with methoxy and acetyl substituents. Pyrrolidine is a five-membered ring with one nitrogen atom, and it’s a common scaffold in medicinal chemistry. The 1,2,4-oxadiazole ring is a heterocyclic compound containing three carbon atoms, one nitrogen atom, and one oxygen atom. The phenyl rings with methoxy and acetyl substituents contribute to the overall properties of the compound.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promise as a medicinal compound, future research could focus on optimizing its synthesis, improving its efficacy, and testing its safety.